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Compound of Interest

Compound Name: 2-Bromo-6-nitrobenzaldehyde

Cat. No.: B112248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Bromo-6-nitrobenzaldehyde, a key intermediate in organic synthesis. The

document details its characteristics, experimental protocols for its synthesis and analysis, and

essential safety information.

Core Chemical Properties
2-Bromo-6-nitrobenzaldehyde is a substituted aromatic aldehyde containing both a bromine

atom and a nitro group on the benzene ring. These functional groups significantly influence its

reactivity and physical properties.

Quantitative Data Summary
The following table summarizes the key quantitative data for 2-Bromo-6-nitrobenzaldehyde:
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Property Value Source(s)

Molecular Formula C₇H₄BrNO₃ [1][2][3]

Molecular Weight 230.02 g/mol [1][2][3]

CAS Number 20357-21-5 [1][2][4]

Melting Point 86-87 °C [1]

Boiling Point 320.8 ± 27.0 °C at 760 mmHg [1]

Density 1.8 ± 0.1 g/cm³ [1]

Flash Point 147.8 ± 23.7 °C [1]

Appearance Yellow Solid [5]

Purity 98%

Storage Temperature 2-8 °C, Inert atmosphere

Synthesis and Experimental Protocols
The synthesis of 2-Bromo-6-nitrobenzaldehyde is most commonly achieved through the

bromination of 2-nitrobenzaldehyde.

Synthesis of 2-Bromo-6-nitrobenzaldehyde
A common laboratory-scale synthesis involves the electrophilic aromatic substitution of 2-

nitrobenzaldehyde using N-Bromosuccinimide (NBS) in the presence of a strong acid catalyst.

[4]

Experimental Protocol:

Reaction Setup: To a solution of 2-Nitrobenzaldehyde (1.01 g, 6.71 mmol) in concentrated

sulfuric acid (5.0 mL), add N-Bromosuccinimide (NBS) (1.48 g, 8.32 mmol).[4]

Reaction Execution: Stir the resulting mixture at ambient temperature for 3 hours.[4]

Quenching: Carefully quench the reaction by pouring it over ice.
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Extraction: Extract the product from the aqueous mixture with ethyl acetate (3 x 20 mL).[4]

Washing: Wash the combined organic phases with a saturated aqueous solution of sodium

chloride (30 mL).[4]

Drying: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).[4]

Purification: Filter the drying agent and evaporate the solvent under reduced pressure. The

resulting crude product, a brown oil, can be purified by column chromatography on silica gel

using a hexane:ethyl acetate (8:2) eluent to afford pure 2-Bromo-6-nitrobenzaldehyde.[4]
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Synthesis workflow for 2-Bromo-6-nitrobenzaldehyde.
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Analytical Characterization Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve approximately 10-20 mg of 2-Bromo-6-nitrobenzaldehyde in

0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a standard NMR spectrometer (e.g.,

400 MHz).

Data Analysis: Process the spectra to identify characteristic chemical shifts and coupling

constants for the aromatic and aldehydic protons, and the carbon signals.

Infrared (IR) Spectroscopy:

Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with

dry potassium bromide and pressing it into a thin disk. Alternatively, acquire the spectrum

using an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

Data Analysis: Identify characteristic absorption bands for the aldehyde (C=O stretch), nitro

(N-O stretches), and C-Br functional groups, as well as the aromatic C-H and C=C

vibrations.

Reactivity and Stability
2-Bromo-6-nitrobenzaldehyde is a stable compound under normal laboratory conditions.

However, it should be stored in a cool, dry place, away from heat, flames, and strong oxidizing

agents.[1] The presence of the electron-withdrawing nitro group and the bromine atom

activates the aromatic ring and influences the reactivity of the aldehyde group. The aldehyde

functionality makes it susceptible to nucleophilic attack.

Safety and Handling
Hazard Identification:

Harmful if swallowed, in contact with skin, or if inhaled.[2]
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Causes skin and serious eye irritation.[2]

May cause respiratory irritation.[2]

Handling Precautions:

Handle only in a chemical fume hood.[1]

Wear appropriate personal protective equipment (PPE), including laboratory clothing,

chemical-resistant gloves, and safety goggles.[1]

Avoid breathing dust.

Wash hands thoroughly after handling.[1]

First Aid Measures:

In case of skin contact: Wash off with plenty of soap and water.[6]

In case of eye contact: Rinse cautiously with water for several minutes.[6]

If inhaled: Move the person to fresh air.[6]

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[5]

In all cases of exposure, seek medical attention.[1]

Applications in Research and Development
2-Bromo-6-nitrobenzaldehyde is primarily utilized as a versatile intermediate in organic

synthesis.[4] Its bifunctional nature allows for a wide range of chemical transformations, making

it a valuable building block in the synthesis of more complex molecules, including

pharmaceuticals and dyes.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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